Cas no 65805-81-4 (1,2,3,6,7,8,9,10-Octahydrocyclohepta[e]indene-4-carboxylic acid)

• Product Name: 1,2,3,6,7,8,9,10-Octahydrocyclohepta[e]indene-4-carboxylic acid
• CAS No: 65805-81-4
• MF: C₁₅H₁₈O₂
• MW: 230.302224636078
• CID: 2794648
• PubChem ID: 71370155
• Update Time: 2025-04-21

1,2,3,6,7,8,9,10-Octahydrocyclohepta[e]indene-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID20793149
• 65805-81-4
• 1,2,3,6,7,8,9,10-Octahydrocyclohepta[e]indene-4-carboxylic acid

• Inchi： 1S/C15H18O2/c16-15(17)14-9-10-5-2-1-3-6-11(10)12-7-4-8-13(12)14/h9H,1-8H2,(H,16,17)
• InChI Key： XBLXUSCOGCBOIC-UHFFFAOYSA-N
• SMILES： OC(C1C=C2CCCCCC2=C2CCCC2=1)=O

Computed Properties

• Exact Mass: 230.130679813Da
• Monoisotopic Mass: 230.130679813Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų